Cas no 119-26-6 (2,4-Dinitrophenylhydrazine)

• Product Name: 2,4-Dinitrophenylhydrazine
• CAS No: 119-26-6
• MF: C₆H₆N₄O₄
• MW: 198.13624048233
• MDL: MFCD00007578
• CID: 35902
• PubChem ID: 87569322
• Update Time: 2025-04-18

2,4-Dinitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dinitrophenylhydrazine
• DNP
• 2,4-Dinitrophenylhydrazine (contains HCl)Ethanol Solution[for TLC Stain]
• 2.4-Dinitrophenylhydrazine
• (2,4-dinitro-phenyl)-hydrazine
• 2,4-DIBROMO-5-METHYLBENZOTRIFLUORIDE
• 2,4-Dinitrofenylhydrazin
• 2,4-Dinitrophenylhydrazine (contains HCl) Ethanol
• Brady's reagent
• DINITROPHENYL HYDRAZ
• DINITROPHENYL HYDRAZINE
• Dinitrophenylhydrzine
• DNPH
• Dnp-hydrazine
• DNPH (contains HCl) Ethanol Solution
• 1-(2,4-Dinitrophenyl)hydrazine
• 2,4-DNPH
• Nsc 5709
• 2,4-dinitrophenyl-hydrazin
• DNPH (wetted with ca. 50% Water) (unit weight on dry weight basis)
• CHEBI:66932
• 1-hydrazine-2,4-dinitrobenzene
• STR01253
• 2,4-Dinitrophenylhydrazine, p.a., 99.0%
• 4-15-00-00380 (Beilstein Handbook Reference)
• CHEMBL352799
• AI3-08919
• DINITROPHENYL)HYDRAZINE, (2,4-
• EINECS 204-309-3
• AKOS000119104
• D2968
• NS00001171
• NSC-5709
• BRN 0615586
• SCHEMBL16140
• CCRIS 3140
• BB 0240515
• Hydrazine, (2,4-dinitrophenyl)-
• 2,4-DNP hydrazine
• Hydrazine,4-dinitrophenyl)-
• InChI=1/C6H6N4O4/c7-8-5-2-1-4(9(11)12)3-6(5)10(13)14/h1-3,8H,7H
• 2,4-Dinitrophenylhydrazine, reagent grade, 97%
• 2,4-Dinitrofenylhydrazin [Czech]
• FT-0667587
• EN300-18215
• (2,4-Dinitrophenyl)hydrazine (contains 30 - 40% water)
• WLN: ZMR BNW DNW
• 2,4-dinitrophenyl hydrazine
• 119-26-6
• FT-0610212
• Q209227
• 2,4-Dinitrophenylhydrazine, puriss. p.a., moistened with water, >=99.0% (HPLC)
• NCGC00342004-01
• F0722-8833
• D0845
• 2,4-Dinitrophenylhydrazine, JIS special grade
• AB00514107-03
• 2,4-Dinitrophenylhydrazine, for HPLC derivatization, moistened with 35% water, >=99.0% (HPLC)
• 2,4-dinitro phenylhydrazine
• AM10616
• 2,4-Dinitrophenylhydrazine, LR, >=98%
• 1-Hydrazino-2,4-dinitrobenzene
• NSC5709
• (2,4-Dinitrophenyl)hydrazine
• (2,4-dinitrophenyl)-hydrazine
• DTXSID2059485
• 1N39KD7QPJ
• 2,4-dinitrophebylhydrazine
• (2,4-DINITROPHENYL)HYDRAZINE [MI]
• UNII-1N39KD7QPJ
• BBL000665
• STK365303
• DB-041456
• DTXCID5033462
• 2,4dinitrophenylhydrazine
• 2,4DNPH
• 1Hydrazino2,4dinitrobenzene
• 2,4Dinitrofenylhydrazin
• UN3380 (Desensitized explosive, solid)
• 204-309-3
• 2,4-dinitro-3,5,6-trideuterophenylhydrazine

• MDL： MFCD00007578
• Inchi： 1S/C6H6N4O4/c7-8-5-2-1-4(9(11)12)3-6(5)10(13)14/h1-3,8H,7H2
• InChI Key： HORQAOAYAYGIBM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN)[N+](=O)[O-])=O
• BRN： 615586

Computed Properties

• Exact Mass: 198.03900
• Monoisotopic Mass: 198.038905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 130

Experimental Properties

• Color/Form: Red crystalline powder [1]
• Density: 0.843 g/mL at 20 °C
• Melting Point: 197-200 °C (lit.)
• Boiling Point: 335.43°C (rough estimate)
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: n20/D 1.374
• Solubility: 50% sulfuric acid: 10 mg/mL, clear, colorless
• Water Partition Coefficient: Slightly soluble
• Stability/Shelf Life: Stable when wet, but explosive when dry. May be shock sensitive when dry. Highly flammable. Incompatible with strong oxidizing agents.
• PSA: 129.69000
• LogP: 2.60830
• Merck: 3283
• pka: 12.1(at 25℃)
• PH: Yellow (11.0) to brown (12.5)
• Color/Form: ~0.005 M in ethanol
• Sensitiveness: Sensitive to air and light
• Solubility: Slightly soluble in water, ethanol and acid. [4]

2,4-Dinitrophenylhydrazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 3380 4.1/PG 1
• WGK Germany：2
• Hazard Category Code： 1-11
• Safety Instruction： S35-S48A-S45-S36/37-S16
• FLUKA BRAND F CODES：8
• RTECS：MV3325000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：4.1
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R1; R11; R22; R40
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds